2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide

• IUPAC Name: 2-(azocan-1-yl)-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H22FN3O/c17-15-9-5-4-8-14(15)12-18-19-16(21)13-20-10-6-2-1-3-7-11-20/h4-5,8-9,12H,1-3,6-7,10-11,13H2,(H,19,21)/b18-12+
• InChI Key: ZEXLTDFPDRXTGC-LDADJPATSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)NN=CC2=CC=CC=C2F
• Isomeric SMILES: C1CCCN(CCC1)CC(=O)N/N=C/C2=CC=CC=C2F
• Molecular Formula: C16H22FN3O
• Molecular Weight: 291.36 g/mol

Description

2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide, also known as AZAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has shown potential in medical research as an anti-cancer agent. Studies have demonstrated that 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide inhibits the growth of cancer cells and induces apoptosis, or programmed cell death, in cancer cells. 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has also shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has been studied for its anti-inflammatory properties and potential as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide is not fully understood, but it is thought to involve the inhibition of protein synthesis in cancer cells. This inhibition leads to the accumulation of misfolded proteins, which triggers the unfolded protein response and ultimately leads to apoptosis. 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide may also inhibit the activity of enzymes involved in neurodegenerative diseases and inflammation.
Biochemical and Physiological Effects:
2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has been shown to have low toxicity in vitro and in vivo. In animal studies, 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has been well-tolerated and has not caused significant adverse effects. 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has been found to be metabolized in the liver and excreted in the urine. In terms of its biochemical effects, 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has been shown to inhibit the activity of specific enzymes involved in cancer cell growth and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide is its high solubility in water, which makes it easy to use in in vitro experiments. Additionally, 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide has shown low toxicity in animal studies, making it a promising candidate for further research. However, one limitation of 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide is its cost, as it is a relatively expensive compound. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide. One area of interest is its use in combination with other anti-cancer agents to enhance their efficacy. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of neurodegenerative diseases and inflammation. Finally, research on the synthesis of 2-(1-azocanyl)-N'-(2-fluorobenzylidene)acetohydrazide and its derivatives may lead to the development of more potent and cost-effective compounds.